Cas no 896334-56-8 (N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide
• CAS No: 896334-56-8
• MF: C₂₂H₂₄FN₃O₅
• MW: 429.441469192505
• CID: 6304941
• PubChem ID: 16031917
• Update Time: 2025-07-09

N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl]-N'-[(2-fluorophenyl)methyl]ethanediamide
• N'-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N-[(2-fluorophenyl)methyl]oxamide
• F2572-0119
• NCGC00135838-01
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-morpholinoethyl)-N2-(2-fluorobenzyl)oxalamide
• SR-01000023282
• SR-01000023282-1
• 896334-56-8
• N-[2-(1,3-benzodioxol-5-yl)-2-morpholin-4-ylethyl]-N'-(2-fluorobenzyl)ethanediamide
• HMS1902H08
• G856-4155
• CHEMBL1712069
• AKOS021714650
• AKOS002048905

• Inchi： 1S/C22H24FN3O5/c23-17-4-2-1-3-16(17)12-24-21(27)22(28)25-13-18(26-7-9-29-10-8-26)15-5-6-19-20(11-15)31-14-30-19/h1-6,11,18H,7-10,12-14H2,(H,24,27)(H,25,28)
• InChI Key： XVKRTIDCXWNHFC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(C(NCC(C1=CC=C2C(=C1)OCO2)N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 429.16999904g/mol
• Monoisotopic Mass: 429.16999904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide

Comprehensive Analysis of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide (CAS No. 896334-56-8)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide, with the CAS number 896334-56-8, represents a sophisticated molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a benzodioxole moiety, a morpholine ring, and a fluorophenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique structural features, which may contribute to its biological activity and pharmacokinetic properties.

In recent years, the demand for novel compounds like N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide has surged, driven by advancements in precision medicine and targeted therapies. The integration of benzodioxole and morpholine functionalities is often associated with enhanced bioavailability and metabolic stability, which are critical factors in the design of next-generation therapeutics. Additionally, the presence of a fluorophenyl group can influence binding affinity and selectivity, making this compound a promising candidate for further investigation.

The synthesis and characterization of CAS No. 896334-56-8 involve intricate chemical processes that require expertise in organic chemistry and analytical techniques. Researchers have employed methods such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the purity and structural integrity of this compound. These rigorous analytical procedures ensure that the material meets the high standards required for preclinical and clinical studies, addressing common concerns about reproducibility and quality control in pharmaceutical research.

One of the most frequently searched questions related to N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide revolves around its potential therapeutic applications. While specific indications are still under investigation, preliminary studies suggest that this compound may exhibit activity against certain enzyme targets or receptors. For instance, the morpholine moiety is known to interact with various biological systems, including kinases and GPCRs, which are often implicated in diseases such as cancer and neurological disorders. This has led to increased interest in the compound's mechanism of action and its potential as a lead molecule in drug development.

Another area of interest is the compound's safety profile and toxicity. Given the complexity of its structure, researchers are keen to understand the pharmacokinetics and pharmacodynamics of CAS No. 896334-56-8. Early-stage studies have focused on evaluating its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for determining its suitability for further development. These investigations are particularly relevant in light of the growing emphasis on personalized medicine and the need for compounds with minimal off-target effects.

From a commercial perspective, the availability of N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide is of interest to pharmaceutical companies and research institutions. Suppliers often highlight its high purity and compliance with regulatory standards, ensuring that it can be used in a variety of experimental settings. The compound's unique structure also makes it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR) and optimizing drug candidates.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-(morpholin-4-yl)ethyl-N'-(2-fluorophenyl)methylethanediamide (CAS No. 896334-56-8) stands out as a compound with significant potential in modern drug discovery. Its intricate design, combining benzodioxole, morpholine, and fluorophenyl elements, offers a promising avenue for developing targeted therapies. As research continues to uncover its biological properties and therapeutic applications, this compound is likely to remain a focal point in the scientific community, addressing key challenges in healthcare and biotechnology.